Cas no 2226-09-7 (Acetaldehyde, (3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)-)

• Product name: Acetaldehyde, (3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)-
• CAS No: 2226-09-7
• MF: C₁₁H₁₆O
• MW: 164.24414
• CID: 1407613
• PubChem ID: 172437

Acetaldehyde, (3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, (3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)-
• DTXSID80276620
• 2226-09-7

• Inchi： InChI=1S/C11H16O/c1-11(2)9-4-3-8(7-9)10(11)5-6-12/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： CSUCBYYLYMFEFB-UHFFFAOYSA-N
• SMILES： CC1(C2CCC(C2)C1=CC=O)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 17.07